![molecular formula C13H17NO3 B597345 Methyl 4-benzylmorpholine-2-carboxylate CAS No. 135782-29-5](/img/structure/B597345.png)
Methyl 4-benzylmorpholine-2-carboxylate
Overview
Description
Molecular Structure Analysis
Methyl 4-benzylmorpholine-2-carboxylate has a molecular formula of C13 H17 N O3 . It contains total 35 bond(s); 18 non-H bond(s), 7 multiple bond(s), 4 rotatable bond(s), 1 double bond(s), 6 aromatic bond(s), 2 six-membered ring(s), 1 ester(s) (aliphatic), 1 tertiary amine(s) (aliphatic) .Physical And Chemical Properties Analysis
Methyl 4-benzylmorpholine-2-carboxylate has a molecular weight of 235.281 .Scientific Research Applications
Methyl 4-benzylmorpholine-2-carboxylate in Organic Synthesis :
- It serves as a building block in palladium-catalyzed methylation and arylation of C-H bonds in carboxylic acids. This process is significant for facilitating C-H activation and C-C coupling sequences in organic synthesis (Giri et al., 2007).
- This compound is instrumental in synthesizing hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives, which are valuable as new building blocks in drug discovery (Durcik et al., 2020).
Pharmaceutical Research Applications :
- It's used in the enantioselective synthesis of N-Boc-morpholine-2-carboxylic acids, crucial for creating reboxetine analogs, which have potential applications in treating depression (Fish et al., 2009).
- As a precursor in the synthesis of anticancer drugs such as N-[2-(dimethylamino)ethyl]acridine-4-carboxamide (DACA) (Gamage et al., 1997).
- In the development of CCR3 chemokine receptor antagonists, which are useful in treating asthma and allergic rhinitis (Expert Opinion on Therapeutic Patents, 2004).
Materials Science :
- Used in the synthesis and characterization of ionic liquids, specifically 4-benzyl-4-methylmorpholinium-based ionic liquids, which have applications in green chemistry and as solvents for biomass (Pernak et al., 2011).
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 4-benzylmorpholine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-16-13(15)12-10-14(7-8-17-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXHMAJMVQRTGQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN(CCO1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70679106 | |
Record name | Methyl 4-benzylmorpholine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70679106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
135782-29-5 | |
Record name | Methyl 4-benzylmorpholine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70679106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.